4-(3-Chloropyrazin-2-yl)piperazin-2-one
Overview
Description
“4-(3-Chloropyrazin-2-yl)piperazin-2-one” is a chemical compound with the molecular formula C8H9ClN4O and a molecular weight of 212.64 . It is a unique compound with diverse applications in scientific research.
Molecular Structure Analysis
The molecular structure of “4-(3-Chloropyrazin-2-yl)piperazin-2-one” can be represented by the SMILES stringO=C(C1=CN=C(Cl)C=C1)N2CC(NCC2)=O . Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(3-Chloropyrazin-2-yl)piperazin-2-one” include a molecular weight of 212.64 . Further details about its physical and chemical properties are currently not available.Scientific Research Applications
Anticancer Drug Design
The compound has been utilized in the design and synthesis of pyrazine-based small molecules for anticancer applications. It plays a role in the inhibition of protein tyrosine phosphatases (PTPs), particularly SHP2, which is closely related to cancer cell proliferation, diversity, migration, and metabolism .
Structural Biology
“4-(3-Chloropyrazin-2-yl)piperazin-2-one” derivatives have been studied using single-crystal X-ray diffraction, revealing insights into their structural properties. This is crucial for understanding the interaction energies and molecular conformations that are essential for drug design .
Antifungal Agents
A series of compounds including the “4-(3-Chloropyrazin-2-yl)piperazin-2-one” scaffold have been synthesized as potential antifungal agents. These compounds have shown promise in inhibiting fungal growth through various biological pathways .
Material Science
Researchers in material science have explored the use of this compound due to its unique properties. It has potential applications in the development of new materials with specific desired characteristics .
properties
IUPAC Name |
4-(3-chloropyrazin-2-yl)piperazin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN4O/c9-7-8(12-2-1-11-7)13-4-3-10-6(14)5-13/h1-2H,3-5H2,(H,10,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNCXXKNNHNLTLZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(=O)N1)C2=NC=CN=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Chloropyrazin-2-yl)piperazin-2-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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